2-[(2S,3S)-3-Methyl-2,3-dihydro-1-benzofuran-2-yl]acetic acid

• IUPAC Name: 2-[(2S,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-yl]acetic acid
• InChI: InChI=1S/C11H12O3/c1-7-8-4-2-3-5-9(8)14-10(7)6-11(12)13/h2-5,7,10H,6H2,1H3,(H,12,13)/t7-,10-/m0/s1
• InChI Key: VDAGANSHMVROEE-XVKPBYJWSA-N
• Canonical SMILES: CC1C(OC2=CC=CC=C12)CC(=O)O
• Isomeric SMILES: C[C@@H]1[C@@H](OC2=CC=CC=C12)CC(=O)O
• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol

Description

Compounds like “2-[(2S,3S)-3-Methyl-2,3-dihydro-1-benzofuran-2-yl]acetic acid” belong to the class of organic compounds known as carboxylic acids. These are compounds containing a functional group called the carboxylic acid group (-COOH).

Synthesis Analysis

The synthesis of such compounds typically involves various organic chemistry reactions, including functional group interconversions and carbon-carbon bond-forming reactions. The exact synthesis pathway would depend on the specific structure of the compound.

Molecular Structure Analysis

The molecular structure of a compound like this can be analyzed using various spectroscopic techniques, including nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy. The (2S,3S) notation indicates the stereochemistry of the molecule, referring to the spatial arrangement of the atoms.

Chemical Reactions Analysis

The reactivity of a compound like this would be influenced by its functional groups. Carboxylic acids, for example, are known to undergo reactions such as esterification and amide formation.

Physical And Chemical Properties Analysis

Physical and chemical properties such as solubility, melting point, and acidity can be predicted based on the compound’s structure. Carboxylic acids, for instance, are typically polar and can form hydrogen bonds, influencing their physical properties.

Scientific Research Applications

Spectroscopic Characterization and Reactive Properties

• A study by Hiremath et al. (2019) explored the spectroscopic characterization and specific reactive properties of a similar molecule, 2-(5-methyl-1-benzofuran-3-yl) acetic acid. The research included quantum chemical computations, spectroscopic studies (FT-IR, FT-Raman, NMR, UV–Vis), and molecular docking to evaluate pharmaceutical potential.

Synthesis and Chemical Structure

• Eresko, Tolkunov, and Tolkunov (2010) investigated the cyclocondensation of related (2-aroyl-1-benzofuran-3-yl)acetic acids, leading to the synthesis of specific condensed diazepines. This study contributes to the field of organic synthesis and structural chemistry (Eresko, Tolkunov, & Tolkunov, 2010).

Pharmacological Applications

• Negoro et al. (2012) studied a derivative of (2,3-dihydro-1-benzofuran-3-yl)acetic acid for its potential as a glucose-dependent insulinotropic agent. This research is particularly significant in the context of diabetes treatment (Negoro et al., 2012).

Crystallographic Analysis

• Choi et al. (2006) conducted a study on a similar compound, focusing on its crystal structure and intermolecular interactions. This research contributes to the understanding of the molecular architecture of benzofuran derivatives (Choi, Seo, Kang, Son, & Lee, 2006).

Photophysical Properties and Solvent Effects

• Maridevarmath et al. (2019) synthesized a novel benzofuran derivative and studied its photophysical properties. They explored the solvatochromic behavior and dipole moments, indicating potential applications in luminescent materials and optical devices (Maridevarmath et al., 2019).

Mechanism of Action

The mechanism of action of a compound depends on its biological target. For example, some carboxylic acid derivatives are used as drugs and their mechanisms of action involve interaction with biological macromolecules.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific chemical and physical properties. For example, many carboxylic acids are irritants and can cause burns.

Future Directions

The future research directions for a compound like this could involve exploring its potential applications, such as in the development of new pharmaceuticals or materials. Further studies could also aim to improve the methods for its synthesis or to better understand its reactivity and mechanism of action.